Benzylmalonic Acid
Benzylmalonic Acid
2-Benzylpropanedioic acid, also known as 2-benzylmalonate, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. 2-Benzylpropanedioic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
616-75-1
VCID:
VC0119931
InChI:
InChI=1S/C10H10O4/c11-9(12)8(10(13)14)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14)
SMILES:
C1=CC=C(C=C1)CC(C(=O)O)C(=O)O
Molecular Formula:
C10H10O4
Molecular Weight:
194.18 g/mol
Benzylmalonic Acid
CAS No.: 616-75-1
Reference Standards
VCID: VC0119931
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol
| CAS No. | 616-75-1 |
|---|---|
| Product Name | Benzylmalonic Acid |
| Molecular Formula | C10H10O4 |
| Molecular Weight | 194.18 g/mol |
| IUPAC Name | 2-benzylpropanedioic acid |
| Standard InChI | InChI=1S/C10H10O4/c11-9(12)8(10(13)14)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14) |
| Standard InChIKey | JAEJSNFTJMYIEF-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CC(C(=O)O)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)CC(C(=O)O)C(=O)O |
| Melting Point | 121.0 °C |
| Description | 2-Benzylpropanedioic acid, also known as 2-benzylmalonate, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. 2-Benzylpropanedioic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa). |
| Synonyms | 2-(Phenylmethyl)propanedioic Acid; 2-Phenyl-1,1-ethanedicarboxylic Acid; 2-Benzylmalonic Acid; NSC 8068; |
| PubChem Compound | 12031 |
| Last Modified | Nov 11 2021 |
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